Cas no 24447-99-2 (N-Methylsulphanilic Acid)

• Product Name: N-Methylsulphanilic Acid
• CAS No: 24447-99-2
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 88510
• PubChem ID: 90505
• Update Time: 2025-06-10

N-Methylsulphanilic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(methylamino)benzenesulphonic acid
• 4-(methylamino)benzenesulfonic acid
• N-METHYLANILINE-P-SULFONIC ACID
• N-methyl-p-aminobenzenesulfonic acid
• N-methyl-sulfanilic acid
• N-Methyl-sulfanilsaeure
• N-Methylsulphanilic Acid
• N-METHYLSULFANILIC ACID
• DTXSID20179207
• N-METHYLANILINE-P-SULFONICACID
• CCG-44466
• QRAXZXPSAGQUNP-UHFFFAOYSA-N
• SR-01000634300-1
• Maybridge1_004198
• EINECS 246-256-9
• STR04565
• 24447-99-2
• NSC 163928
• AKOS005202999
• Benzenesulfonic acid,4-(methylamino)-
• NSC163928
• SCHEMBL35747
• MFCD00014732
• FT-0759701
• NSC-163928
• EN300-7816741
• 4-(methylamino)benzenesulfonicacid
• N-Methylsulfanilic acid, 98+%
• HMS553G20
• 4-(methylamino)benzene-1-sulfonic acid
• NS00027662
• DA-07751

• MDL： MFCD00014732
• Inchi： 1S/C7H9NO3S/c1-8-6-2-4-7(5-3-6)12(9,10)11/h2-5,8H,1H3,(H,9,10,11)
• InChI Key： QRAXZXPSAGQUNP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC)(=O)(=O)O
• BRN： 2094129

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Brown or white solid
• Density: 1.421
• Melting Point: 260°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.605
• PSA: 74.78000
• LogP: 2.12880
• Solubility: Not determined

N-Methylsulphanilic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives